Cas no 1331909-01-3 (Phenylacetylglutamine-d)

• Product Name: Phenylacetylglutamine-d
• CAS No: 1331909-01-3
• MF: C₁₃H₁₆N₂O₄
• MW: 269.307951927185
• CID: 1061028
• PubChem ID: 13728880
• Update Time: 2025-10-24

Phenylacetylglutamine-d Chemical and Physical Properties

Names and Identifiers

• Phenylacetyl-d5 L-Glutamine
• Phenylacetyl-d5 L-Gl
• (2S)-5-amino-5-oxo-2-[[2-(2,3,4,5,6-pentadeuteriophenyl)acetyl]amino]pentanoic acid
• Phenylacetylglutamine-D5
• Phenylacetylglutamine-d
• NSC 203800-D5
• Phenylacetyl-L-glutamine-D5
• N2-(2-Phenyl-d5-acetyl)-L-glutamine
• HY-W050026S
• J-006328
• N-Phenyl-d5-acetylglutamine
• CS-0120955
• MS-23808
• N~2~-[(~2~H_5_)Phenylacetyl]-L-glutamine
• 1331909-01-3
• (2S)-4-carbamoyl-2-{2-[(2,3,4,5,6-?H?)phenyl]acetamido}butanoic acid
• AKOS040734585
• DTXSID90547792
• Nalpha-Phenyl-d5-acetyl-L-glutamine
• F91234
• DA-66668
• 1ST15417D5

• Inchi： 1S/C13H16N2O4/c14-11(16)7-6-10(13(18)19)15-12(17)8-9-4-2-1-3-5-9/h1-5,10H,6-8H2,(H2,14,16)(H,15,17)(H,18,19)/t10-/m0/s1/i1D,2D,3D,4D,5D
• InChI Key： JFLIEFSWGNOPJJ-CJMNRESHSA-N
• SMILES： OC([C@H](CCC(N)=O)NC(CC1C([2H])=C([2H])C([2H])=C([2H])C=1[2H])=O)=O

Computed Properties

• Exact Mass: 269.14200
• Monoisotopic Mass: 269.14239073g/mol
• Isotope Atom Count: 5
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 110Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: 52-54?C
• Boiling Point: 655.5±55.0 °C at 760 mmHg
• Flash Point: 350.2±31.5 °C
• PSA: 113.97000
• LogP: 2.05400
• Vapor Pressure: 0.0±2.1 mmHg at 25°C

Phenylacetylglutamine-d Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Phenylacetylglutamine-d

Comprehensive Analysis of Phenylacetylglutamine-d (CAS No. 1331909-01-3): Applications and Research Insights

In the realm of biomedical research and metabolomics, Phenylacetylglutamine-d (CAS No. 1331909-01-3) has emerged as a critical compound for studying metabolic pathways and biomarker discovery. This deuterated analog of phenylacetylglutamine is widely utilized in stable isotope labeling experiments, enabling precise tracking of metabolic fluxes in complex biological systems. Researchers increasingly rely on Phenylacetylglutamine-d to investigate gut microbiome-host interactions, particularly in relation to phenylalanine metabolism and its downstream effects.

The growing interest in Phenylacetylglutamine-d aligns with current scientific trends focusing on personalized medicine and metabolic profiling. Recent studies have highlighted its potential as a biomarker for cardiovascular health, with particular attention to its role in the gut-brain axis. This connection has made Phenylacetylglutamine-d a subject of numerous PubMed-indexed publications, especially in research concerning metabolic disorders and neurodegenerative conditions.

From a technical perspective, Phenylacetylglutamine-d (CAS No. 1331909-01-3) offers superior stability compared to its non-deuterated counterpart, making it invaluable for quantitative NMR and mass spectrometry applications. Its molecular structure, featuring selective deuterium substitution, minimizes interference from natural isotopic abundance during analytical procedures. This characteristic has become particularly important in cutting-edge research areas such as fluxomics and tracer-based metabolic studies.

The synthesis and application of Phenylacetylglutamine-d have gained significant attention in pharmaceutical development circles. Many researchers are investigating its potential as a reference standard for validating analytical methods in clinical chemistry laboratories. The compound's stability under various storage conditions and its well-characterized physicochemical properties contribute to its growing popularity in method development and validation protocols.

Recent advancements in analytical technologies have further amplified the importance of Phenylacetylglutamine-d in research. With the rise of high-resolution mass spectrometry and advanced chromatographic techniques, the demand for high-purity isotopic standards like Phenylacetylglutamine-d has surged. This trend reflects the broader movement toward precision analytics in life sciences, where even minor isotopic variations can provide crucial insights into metabolic processes.

Quality control aspects of Phenylacetylglutamine-d (CAS No. 1331909-01-3) production have become a focal point for manufacturers and end-users alike. The compound's isotopic purity, chemical stability, and solubility characteristics are routinely scrutinized in peer-reviewed studies. These quality parameters directly impact research outcomes, particularly in long-term metabolic tracking experiments where consistency and reliability are paramount.

Looking toward future applications, Phenylacetylglutamine-d is poised to play an important role in emerging fields such as nutritional metabolomics and sports medicine. Preliminary studies suggest potential applications in monitoring athletic performance and recovery, where subtle changes in phenylalanine metabolism may serve as indicators of physiological stress. This expanding scope of applications underscores the compound's versatility beyond traditional research settings.

From a regulatory standpoint, Phenylacetylglutamine-d maintains compliance with international standards for research chemicals, making it accessible to scientists worldwide. Its well-documented safety profile and non-hazardous nature facilitate smooth international shipping and handling, important considerations for global research collaborations. These logistical advantages further enhance its appeal to the scientific community.

The commercial availability of Phenylacetylglutamine-d (CAS No. 1331909-01-3) has improved significantly in recent years, with multiple suppliers offering various packaging options to meet diverse research needs. This increased accessibility has democratized its use across different laboratory settings, from academic institutions to pharmaceutical R&D departments. The competitive market has also driven improvements in purity standards and technical documentation accompanying the product.

In conclusion, Phenylacetylglutamine-d represents a sophisticated tool for modern metabolic research, combining the precision of isotopic labeling with the biological relevance of phenylalanine metabolism. Its applications span from basic science to potential clinical applications, reflecting the compound's versatility and importance in contemporary biomedical research. As analytical technologies continue to advance, the role of Phenylacetylglutamine-d in scientific discovery is likely to expand further, offering new insights into human metabolism and disease mechanisms.